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Compound of Interest

Compound Name: 5-Hydroxy-4-octanone

Cat. No.: B1296008

This document provides comprehensive guidance on the proper disposal of 5-Hydroxy-4-
octanone, ensuring the safety of laboratory personnel and compliance with standard
environmental regulations. The following procedures are designed for researchers, scientists,
and drug development professionals.

Essential Safety and Handling Information

5-Hydroxy-4-octanone is a yellowish liquid with a sweet, buttery odor.[1][2] While it is not
classified as a hazardous substance under the Globally Harmonized System (GHS) criteria
according to numerous reports, it is crucial to handle it with appropriate laboratory precautions.
[3] It is almost insoluble in water but soluble in alcohol.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 5-Hydroxy-4-
octanone.
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Property Value Source
Molecular Formula C8H1602 [3]
Molecular Weight 144.21 g/mol [3]
Appearance Yellowish liquid [1]
Boiling Point 187.7 °C at 760 mmHg [1]
Flash Point 175 °F (79.4 °C) 2]
Density 0.916 g/mL at 25 °C [2]
Water Solubility Almost insoluble [1]
Solubility in Alcohol Soluble [1]

Experimental Protocol: Waste Disposal Workflow

The proper disposal of 5-Hydroxy-4-octanone is contingent on its classification as non-
hazardous waste, primarily determined by its flashpoint. With a flashpoint of 79.4°C (175°F), it
is above the 60°C (140°F) threshold for ignitable hazardous waste, simplifying its disposal.

Step-by-Step Disposal Procedure:

e Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,
including safety goggles, chemical-resistant gloves (nitrile or neoprene), and a lab coat.

e \Waste Collection:

o Collect waste 5-Hydroxy-4-octanone in a designated, leak-proof container made of a
compatible material (e.g., glass or polyethylene).

o The container must be clearly labeled as "Waste 5-Hydroxy-4-octanone" or with a similar
identifier. Do not use chemical abbreviations.

o Ensure the container's cap is securely fastened when not in use to prevent spills or vapor
release.

o Waste Segregation:
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o Store the waste container in a designated, well-ventilated waste accumulation area.

o Crucially, segregate the container from incompatible materials, particularly strong oxidizing
agents, acids, and bases.

o While not classified as flammable hazardous waste, it is good practice to store it away
from ignition sources.

o Disposal Pathway:

o Do not pour 5-Hydroxy-4-octanone down the drain. Its insolubility in water can lead to
plumbing issues and environmental contamination.

o Arrange for disposal through your institution's chemical waste program. Even though it is
not federally classified as hazardous waste, institutional or local regulations may have
specific requirements.

o Contact your institution's Environmental Health & Safety (EH&S) department to schedule a
pickup or to confirm their specific procedures for non-hazardous chemical waste.

o Spill Cleanup:

[e]

In the event of a small spill, absorb the liquid with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).

Collect the contaminated absorbent material into a sealed container.

[e]

o

Label the container as "Spill Debris with 5-Hydroxy-4-octanone" and dispose of it through
the chemical waste program.

o

For large spills, evacuate the area and contact your institution's emergency response
team.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the disposal of 5-Hydroxy-4-
octanone.
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Caption: Disposal workflow for 5-Hydroxy-4-octanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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